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Compound of Interest

Compound Name: 2-Bromo-4-chlorobenzaldehyde

Cat. No.: B1282380 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-4-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-4-chlorobenzaldehyde, a key intermediate in various organic synthesis applications.

The information presented herein is intended to support research, development, and quality

control activities.

Core Physical and Chemical Properties
2-Bromo-4-chlorobenzaldehyde is a substituted aromatic aldehyde containing both bromine

and chlorine atoms on the benzene ring. Its chemical structure influences its physical

properties and reactivity.

Table 1: Summary of Physical and Chemical Properties of 2-Bromo-4-chlorobenzaldehyde
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Property Value Source(s)

CAS Number 84459-33-6 [1][2][3]

Molecular Formula C₇H₄BrClO [1][2][3][4]

Molecular Weight 219.46 g/mol [1][2][5]

Appearance
White to orange to green

powder/crystal
[6]

Melting Point 68-73 °C [1][7]

Boiling Point 264.6 ± 20.0 °C (Predicted) [8]

Density 1.698 ± 0.06 g/cm³ (Predicted) [8]

Solubility
Insoluble in water, soluble in

organic solvents.[9]

Experimental Protocols for Property Determination
Accurate determination of physical properties requires a pure sample. The following section

details the synthesis and purification of 2-Bromo-4-chlorobenzaldehyde, followed by

standardized protocols for measuring its key physical properties.

Synthesis and Purification Workflow
A pure sample of 2-Bromo-4-chlorobenzaldehyde can be synthesized and purified to ensure

accurate physical property measurements. A common method involves the oxidation of (2-

bromo-4-chlorophenyl)methanol.
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Caption: Synthesis and Purification Workflow for 2-Bromo-4-chlorobenzaldehyde.
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Protocol for Synthesis and Purification: A general procedure for the synthesis of 2-Bromo-4-
chlorobenzaldehyde involves the oxidation of (2-bromo-4-chlorophenyl)methanol.[10]

Pyridinium chlorochromate is added to a solution of 2-bromo-4-chlorobenzyl alcohol in

dichloromethane.[10]

The reaction mixture is stirred at room temperature for 2 hours.[10]

Upon completion, ether is added, and stirring continues for another 20 minutes.[10]

The mixture is then poured into ether, and the remaining solid is washed twice with ether.[10]

All ether solutions are combined and concentrated under reduced pressure.[10]

The resulting crude product is purified by silica gel column chromatography to yield pure 2-
bromo-4-chlorobenzaldehyde as a white solid.[10]

Melting Point Determination
The melting point of a pure crystalline solid is a sharp, characteristic temperature range at

which the solid transitions to a liquid.

Protocol:

A small amount of finely powdered, dry 2-Bromo-4-chlorobenzaldehyde is packed into a

capillary tube.

The capillary tube is placed in a melting point apparatus.[11]

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the

expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range.[9] For a pure compound, this range is typically narrow.[11]
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Boiling Point Determination
While 2-Bromo-4-chlorobenzaldehyde is a solid at room temperature, its predicted boiling

point is high. The determination of the boiling point for such a high-boiling compound requires

specific laboratory techniques.

Protocol (Capillary Method):

A small amount of the liquid (melted) compound is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is placed inverted into the liquid.

The apparatus is heated slowly and uniformly.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted; this is the boiling point.

Density Determination
The density of a solid organic compound can be determined using the liquid displacement

method.

Protocol (Liquid Displacement Method):

Weigh a sample of 2-Bromo-4-chlorobenzaldehyde accurately.

Select a liquid in which the compound is insoluble.

Add a known volume of the selected liquid to a graduated cylinder.

Carefully add the weighed solid to the graduated cylinder and ensure it is fully submerged.

The increase in the liquid level represents the volume of the solid.

The density is calculated by dividing the mass of the solid by its volume.

Solubility Determination
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A qualitative assessment of solubility in various solvents provides insight into the compound's

polarity and potential applications in different reaction media.

Protocol:

Place a small, measured amount (e.g., 10 mg) of 2-Bromo-4-chlorobenzaldehyde into a

series of test tubes.

To each test tube, add a small volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol,

acetone, dichloromethane, hexane).

Agitate each mixture vigorously for a set period (e.g., 60 seconds).[1]

Observe whether the solid dissolves completely, partially, or not at all.

Record the compound as soluble, partially soluble, or insoluble in each solvent.

Logical Workflow for Physical Characterization
The determination of the physical properties of 2-Bromo-4-chlorobenzaldehyde follows a

logical progression from obtaining a pure sample to conducting specific measurements.
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Caption: Logical Workflow for the Physical Characterization of 2-Bromo-4-
chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

